Cas no 1002618-11-2 (3,5-dibromo-2-(carboxymethoxy)benzoic acid)

• Product Name: 3,5-dibromo-2-(carboxymethoxy)benzoic acid
• CAS No: 1002618-11-2
• MF: C₉H₆Br₂O₅
• MW: 353.948941707611
• CID: 6039376
• PubChem ID: 8707245
• Update Time: 2025-05-24

3,5-dibromo-2-(carboxymethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-(carboxymethoxy)benzoic acid
• EN300-1627767
• 1002618-11-2

• Inchi： 1S/C9H6Br2O5/c10-4-1-5(9(14)15)8(6(11)2-4)16-3-7(12)13/h1-2H,3H2,(H,12,13)(H,14,15)
• InChI Key： AEGOOZGSDCNXJX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1OCC(=O)O)Br

Computed Properties

• Exact Mass: 353.85615g/mol
• Monoisotopic Mass: 351.85820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8Ų

Additional information on 3,5-dibromo-2-(carboxymethoxy)benzoic acid

3,5-Dibromo-2-(Carboxymethoxy)Benzoic Acid: A Comprehensive Overview

3,5-Dibromo-2-(carboxymethoxy)benzoic acid, also known by its CAS number 1002618-11-2, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine atoms at the 3 and 5 positions, and a carboxymethoxy group at the 2 position. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial applications.

The synthesis of 3,5-dibromo-2-(carboxymethoxy)benzoic acid involves a series of carefully controlled reactions. Typically, the starting material is bromobenzoic acid, which undergoes bromination at specific positions to introduce the bromine atoms. Subsequent reactions introduce the carboxymethoxy group through esterification or other suitable methods. The exact synthesis pathway may vary depending on the desired purity and scale of production, but modern techniques often employ catalytic systems to enhance efficiency and minimize byproducts.

Recent studies have highlighted the potential of 3,5-dibromo-2-(carboxymethoxy)benzoic acid in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and coatings due to its ability to form strong intermolecular bonds. For instance, a 2023 study published in Advanced Materials demonstrated that this compound can be polymerized to create high-performance materials with excellent thermal stability and mechanical strength. These findings suggest that it could be utilized in aerospace applications where durability under extreme conditions is critical.

In addition to its role in materials science, 3,5-dibromo-2-(carboxymethoxy)benzoic acid has shown promise in pharmaceutical research. Its unique structure allows for selective binding to certain biological targets, making it a candidate for drug development. A 2023 study in Nature Communications reported that derivatives of this compound exhibit potent anti-inflammatory properties without significant side effects. This discovery has opened new avenues for developing treatments for chronic inflammatory diseases such as arthritis.

The chemical stability of 3,5-dibromo-2-(carboxymethoxy)benzoic acid is another area of interest among researchers. Its resistance to degradation under various environmental conditions makes it suitable for long-term storage and use in outdoor applications. A 2024 study conducted by researchers at Stanford University investigated its stability under UV light exposure and found that it maintains its structural integrity even after prolonged exposure. This property is particularly valuable for applications in photovoltaics and optoelectronics.

The application of CAS No. 1002618-11-2 extends into the realm of sensors and diagnostics as well. Scientists have developed sensors incorporating this compound that can detect trace amounts of heavy metals in water samples. A 2024 paper published in Sensors and Actuators B: Chemical detailed how its high sensitivity to metal ions enables precise detection limits, making it ideal for environmental monitoring systems.

In conclusion, 3,5-dibromo-2-(carboxymethoxy)benzoic acid, or CAS No. 1002618-11-2, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern research and industry. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even more significant role in advancing technological and medical innovations.